Cas no 137628-03-6 (Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-)

• Product Name: Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-
• CAS No: 137628-03-6
• MF: C₁₅H₁₆NO₂
• MW: 242.293044090271
• CID: 1245371
• Update Time: 2024-08-03

Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-
• 1-benzyl-4-(ethoxycarbonyl)pyridinium

• Inchi： 1S/C15H16NO2/c1-2-18-15(17)14-8-10-16(11-9-14)12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3/q+1
• InChI Key： BPQZOONRXJQWEC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)[N+]1=CC=C(C(=O)OCC)C=C1

Computed Properties

• Exact Mass: 242.11818
• Monoisotopic Mass: 277.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• PSA: 30.18